Cas no 59489-39-3 (6-aminopyrazine-2-carbonitrile)

• Product Name: 6-aminopyrazine-2-carbonitrile
• CAS No: 59489-39-3
• MF: C₅H₄N₄
• MW: 120.112059593201
• MDL: MFCD10697805
• CID: 841053
• PubChem ID: 20567065
• Update Time: 2025-04-19

6-aminopyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-cyanopyrazine
• 2-Pyrazinecarbonitrile, 6-amino-
• 6-aminopyrazine-2-carbonitrile
• 2-Amino-6-(cyano)pyrazine
• Pyrazinecarbonitrile, 6-amino- (9CI)
• BCP23154
• CA0065
• 6-AMINO-2-PYRAZINECARBONITRILE
• PYRAZINECARBONITRILE, 6-AMINO-
• RP19359
• PB28163
• ST1120832
• AB0025727
• W7236
• 6-Aminopyrazine-2-carbonitrile;Pyrazinecarbonitrile, 6-amino-
• SCHEMBL11370784
• 59489-39-3
• CS-W019188
• DS-10562
• SY067143
• EN300-191348
• 6-Aminopyrazine-2-carbonitrile;Pyrazinecarbonitrile, 6-amino- (9CI)
• AKOS006305343
• DTXSID00608803
• MFCD10697805
• J-507989

• MDL： MFCD10697805
• Inchi： 1S/C5H4N4/c6-1-4-2-8-3-5(7)9-4/h2-3H,(H2,7,9)
• InChI Key： LNZVCPCJIMIEQE-UHFFFAOYSA-N
• SMILES： N1C(C#N)=CN=CC=1N

Computed Properties

• Exact Mass: 120.04400
• Monoisotopic Mass: 120.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 367.8°C at 760 mmHg
• Solubility: Dissolution (35 g/l) (25 º C),
• PSA: 75.59000
• LogP: 0.51168

6-aminopyrazine-2-carbonitrile Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature